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Compound of Interest

Compound Name: Chlorodimethylborane
CAS No.: 1803-36-7
Cat. No.: B182847
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For Researchers, Scientists, and Drug Development Professionals

Chlorodimethylborane (C2HsBCI) is a valuable reagent in organic synthesis, but its utility is
matched by its significant and immediate hazards. As an organoborane, it is anticipated to be
pyrophoric, igniting spontaneously upon contact with air, and to react violently with water. This
guide, designed for experienced laboratory personnel, provides essential, actionable
information for the safe handling, use, and disposal of chlorodimethylborane, moving beyond
a simple checklist to explain the rationale behind each critical step.

Disclaimer: A specific and comprehensive Safety Data Sheet (SDS) for chlorodimethylborane
is not readily available in public databases. Therefore, this guide is based on the known
hazards of similar pyrophoric and water-reactive organoboranes. Users must exercise extreme
caution and supplement this information with their own risk assessment in consultation with a
qualified safety professional before any handling of this compound.

The Hazard Unveiled: Understanding the Reactivity
of Chlorodimethylborane

The primary dangers associated with chlorodimethylborane stem from its inherent chemical
instability in the presence of atmospheric oxygen and moisture.
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o Pyrophoricity: Alkylboranes are known to be pyrophoric, meaning they can spontaneously

ignite when exposed to air. This is due to the highly exothermic oxidation of the boron-carbon

bonds.

o Water Reactivity: Contact with water or other protic solvents will lead to a violent exothermic

reaction, releasing flammable and potentially toxic gases.

o Corrosivity: Based on data for similar compounds like chloroborane methyl sulfide complex,

it is prudent to assume that chlorodimethylborane is corrosive and can cause severe skin

burns and eye damage.[1]

o Toxicity: While specific toxicity data for chlorodimethylborane is unavailable, related boron

compounds can be toxic if inhaled or absorbed through the skin.

Fortifying Your Defenses: Essential Personal
Protective Equipment (PPE)

A multi-layered approach to PPE is non-negotiable when handling chlorodimethylborane. The

following table outlines the minimum requirements, with the understanding that a site-specific

risk assessment may necessitate additional measures.

PPE Component

Specifications

Rationale

Eye and Face Protection

Chemical splash goggles AND
a full-face shield.

Protects against splashes and

potential explosions.[2][3]

Hand Protection

Double gloving: an inner layer
of nitrile gloves and an outer
layer of chemical-resistant
gloves (e.g., neoprene or butyl
rubber).

The inner glove provides a
second barrier in case the
outer glove is compromised.
The outer glove offers robust

chemical resistance.

Body Protection

Flame-retardant (FR) lab coat

(e.g., Nomex®).

Provides a critical barrier
against fire in the event of

spontaneous ignition.[4]

Footwear

Closed-toe, chemical-resistant

shoes.

Protects feet from spills.
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The Controlled Environment: Engineering Controls
and Workspace Preparation

All manipulations of chlorodimethylborane must be conducted within a certified and
functioning chemical fume hood or a glovebox with an inert atmosphere (e.g., nitrogen or
argon).

Pre-Operational Checklist:
» Verify Fume Hood/Glovebox Functionality: Ensure the ventilation system is working correctly.

 Inert Atmosphere: If using a glovebox, ensure the oxygen and moisture levels are within the
acceptable range. For fume hood work, have a reliable source of inert gas for purging
glassware and maintaining a positive pressure.

o Clear the Workspace: Remove all flammable materials, water sources, and unnecessary
equipment from the immediate work area.

o Emergency Equipment Accessibility: Confirm the location and functionality of the nearest
safety shower, eyewash station, and appropriate fire extinguisher (Class D for metal fires or
a dry powder ABC extinguisher).

o Spill Kit at the Ready: Have a spill kit specifically for pyrophoric and water-reactive materials
readily accessible. This should contain powdered lime (calcium oxide), dry sand, or another
suitable non-reactive absorbent. DO NOT use water or combustible materials like paper
towels to clean up spills.

The Procedure: Step-by-Step Guidance for Safe
Handling

The transfer of chlorodimethylborane must be executed using air-sensitive techniques to
prevent contact with the atmosphere. The two primary methods are syringe transfer for small
volumes and cannula transfer for larger quantities.

Syringe Transfer (for volumes < 50 mL)

Diagram of Syringe Transfer Workflow
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Caption: Workflow for the safe transfer of chlorodimethylborane using a syringe.
Protocol:

o Glassware Preparation: Ensure all glassware is meticulously oven-dried and cooled under a
stream of inert gas (nitrogen or argon).

e Syringe Preparation: Select a gas-tight syringe with a compatible needle. Purge the syringe
with inert gas multiple times.

o Reagent Bottle Pressurization: Carefully insert a needle connected to an inert gas line
through the septum of the chlorodimethylborane container. Introduce a slight positive
pressure of the inert gas.

» Withdrawal: Insert the prepared syringe needle into the reagent bottle, ensuring the needle
tip is below the liquid level. Slowly withdraw the desired volume of liquid.

» Dispensing: Transfer the liquid to the reaction vessel, which should also be under a positive
pressure of inert gas.

» Syringe Quenching: Immediately after dispensing, rinse the syringe with a dry, inert solvent
(e.g., hexane or toluene). Then, carefully quench the residual reagent in the syringe by
drawing up a small amount of a less reactive alcohol like isopropanol, followed by methanol,
and finally water, all while keeping the syringe in the fume hood.

Cannula Transfer (for volumes > 50 mL)

Diagram of Cannula Transfer Workflow
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Caption: Workflow for the safe transfer of chlorodimethylborane using a double-tipped needle

(cannula).

Protocol:

Glassware Preparation: As with the syringe transfer, all glassware must be dry and under an
inert atmosphere.

Vessel Setup: Securely clamp both the reagent bottle and the receiving flask in the fume
hood.

Cannula Insertion: Insert one end of a double-tipped needle (cannula) through the septum of
the reagent bottle, keeping the tip above the liquid level. Insert the other end into the
receiving flask.

Inert Gas Flow: Introduce a needle connected to an inert gas line into the reagent bottle to
create a positive pressure. To facilitate the transfer, you may need to vent the receiving flask
with a needle connected to a bubbler.

Initiate Transfer: Lower the cannula into the liquid in the reagent bottle. The positive pressure
will push the liquid through the cannula into the receiving flask.

Completion and Cleanup: Once the desired amount is transferred, remove the cannula from
the liquid, but keep the inert gas flowing to purge the cannula. Then, remove the cannula
from both vessels. Rinse the cannula immediately with a dry, inert solvent.

When Things Go Wrong: Emergency and Spill
Response
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Immediate and correct response to a spill is critical to prevent a fire and exposure.

Spill Size Procedure

1. Alert personnel in the immediate area. 2. If
the spill ignites, use a Class D or dry powder
ABC fire extinguisher to extinguish the flames.
3. Cover the spill with powdered lime, dry sand,
Minor Spill (< 20 mL) or another non-reactive absorbent.[2] 4. Once
the material is completely covered and any
reaction has subsided, slowly and carefully
quench the mixture with isopropanol. 5. Collect
the quenched material in a sealed container for

hazardous waste disposal.

1. Alert everyone in the laboratory and activate
the fire alarm. 2. Evacuate the laboratory
immediately. 3. If someone is on fire, use the
Major Spill (> 20 mL) safety shower immediately. 4. Call emergency
services from a safe location and inform them of
the nature of the spill. 5. Do not attempt to clean

up a major spill yourself.

Personal Exposure:

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes, removing any contaminated clothing. Seek immediate medical attention.

o Eye Contact: Immediately flush eyes with water for at least 15 minutes at an eyewash
station. Hold eyelids open to ensure thorough rinsing. Seek immediate medical attention.

 Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek
immediate medical attention.

The Final Step: Waste Disposal and
Decontamination
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All materials contaminated with chlorodimethylborane are considered hazardous waste.

o Excess Reagent: Unused or excess chlorodimethylborane must be quenched before
disposal. This should be done in a controlled manner by slowly adding the reagent to a
stirred, cooled solution of a less reactive alcohol like isopropanol in an inert solvent such as
hexane. Once the initial reaction subsides, a more reactive alcohol like methanol can be
slowly added, followed by the very slow addition of water to ensure complete quenching.

o Contaminated Materials: All contaminated items (syringes, needles, gloves, absorbent
materials) must be collected in a designated, sealed, and clearly labeled hazardous waste
container.

o Empty Containers: Empty reagent bottles will still contain residual pyrophoric material. They
should be triple-rinsed with a dry, inert solvent. The rinsate must be collected and quenched
as hazardous waste. Never leave an "empty" container open to the atmosphere.

By adhering to these rigorous safety protocols, researchers can mitigate the significant risks
associated with chlorodimethylborane and continue to leverage its synthetic potential in a
safe and controlled manner.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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